Cas no 2679838-87-8 (rac-benzyl (1R,2S,6S,7R,8R)-8-hydroxy-4-azatricyclo5.2.2.0,2,6undecane-4-carboxylate)

• Product Name: rac-benzyl (1R,2S,6S,7R,8R)-8-hydroxy-4-azatricyclo5.2.2.0,2,6undecane-4-carboxylate
• CAS No: 2679838-87-8
• MF: C₁₈H₂₃NO₃
• MW: 301.380125284195
• CID: 5630439
• PubChem ID: 165934322
• Update Time: 2025-07-16

rac-benzyl (1R,2S,6S,7R,8R)-8-hydroxy-4-azatricyclo5.2.2.0,2,6undecane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28290588
• rac-benzyl (1R,2S,6S,7R,8R)-8-hydroxy-4-azatricyclo[5.2.2.0,2,6]undecane-4-carboxylate
• 2679838-87-8
• rac-benzyl (1R,2S,6S,7R,8R)-8-hydroxy-4-azatricyclo5.2.2.0,2,6undecane-4-carboxylate

• Inchi： 1S/C18H23NO3/c20-17-8-13-6-7-14(17)16-10-19(9-15(13)16)18(21)22-11-12-4-2-1-3-5-12/h1-5,13-17,20H,6-11H2/t13-,14-,15+,16-,17-/m1/s1
• InChI Key： KIOVNEQXALTOHE-NQNKBUKLSA-N
• SMILES： O[C@@H]1C[C@H]2CC[C@@H]1[C@H]1CN(C(=O)OCC3C=CC=CC=3)C[C@H]12

Computed Properties

• Exact Mass: 301.16779360g/mol
• Monoisotopic Mass: 301.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-benzyl (1R,2S,6S,7R,8R)-8-hydroxy-4-azatricyclo5.2.2.0,2,6undecane-4-carboxylate

Professional Introduction to Rac-Benzyl (1R,2S,6S,7R,8R)-8-Hydroxy-4-Azatricyclo5.2.2.0,2,6Undecane-4-Carboxylate (CAS No: 2679838-87-8)

Rac-benzyl (1R,2S,6S,7R,8R)-8-hydroxy-4-azatricyclo5.2.2.0,2,6undecane-4-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2679838-87-8, represents a complex molecular structure that combines elements of tricyclic heterocycles with functional groups that are of particular interest for medicinal applications.

The molecular architecture of this compound is characterized by a tricyclic framework with an azatricyclic core, which is appended with various stereocenters and functional groups. Specifically, the stereochemistry at the positions 1R, 2S, 6S, 7R, and 8R plays a crucial role in determining the compound's biological activity and reactivity. The presence of a hydroxyl group at the 8-position and a benzylic ester at the 4-position further enhances its potential as a pharmacophore in drug design.

In recent years, there has been growing interest in tricyclic compounds due to their structural complexity and diverse biological activities. These compounds often exhibit enhanced binding affinity to biological targets compared to simpler linear molecules. The azatricyclic core in particular has been shown to mimic natural products and bioactive peptides, making it an attractive scaffold for drug development.

One of the most compelling aspects of rac-benzyl (1R,2S,6S,7R,8R)-8-hydroxy-4-azatricyclo5.2.2.0,2,6undecane-4-carboxylate is its potential as a building block for more complex drug candidates. The benzylic ester moiety can be further modified through various chemical transformations to introduce additional functional groups or to link the compound to other pharmacophores. This flexibility makes it a valuable intermediate in synthetic organic chemistry.

Recent studies have highlighted the importance of stereochemistry in determining the efficacy of pharmaceutical compounds. The specific arrangement of stereocenters in rac-benzyl (1R,2S,6S,7R,8R)-8-hydroxy-4-azatricyclo5.2.2.0,2,6undecane-4-carboxylate not only influences its biological activity but also impacts its metabolic stability and pharmacokinetic properties. This underscores the need for precise synthetic methodologies to achieve the desired stereochemical configuration.

The synthesis of such complex molecules often presents significant challenges due to the intricate three-dimensional structure and multiple stereocenters. However, advances in asymmetric synthesis and catalytic methods have made it increasingly feasible to construct these molecules with high enantioselectivity and yield. These advancements are crucial for producing sufficient quantities of the compound for preclinical and clinical studies.

From a medicinal chemistry perspective, rac-benzyl (1R,2S,6S,7R,8R)-8-hydroxy-4-azatricyclo5.2.2.0,2,6undecane-4-carboxylate represents an exciting opportunity for developing novel therapeutic agents. Its unique structural features suggest potential applications in treating a variety of diseases where tricyclic compounds have shown promise. For instance, it may be explored as a precursor for drugs targeting neurological disorders or inflammatory conditions.

The compound's hydroxyl group at the 8-position offers another avenue for functionalization through glycosylation or other carbohydrate-based modifications. These modifications can enhance solubility or improve bioavailability while maintaining or enhancing biological activity. Such strategies are increasingly employed in drug development to optimize pharmacokinetic profiles.

In conclusion，rac-benzyl (1R，2S，6S，7R，8R)-8-hydroxy-4-azatricyclo5。2。2。0，2，6undecane-4-carboxylate (CAS No: 2679838-87-8) is a structurally complex and versatile compound with significant potential in pharmaceutical research and development。 Its unique stereochemistry、functional groups、and synthetic accessibility make it an attractive candidate for further exploration as a drug intermediate or lead compound。